molecular formula C12H14N2 B8710144 1-Pyridin-3-yl-cyclohexanecarbonitrile

1-Pyridin-3-yl-cyclohexanecarbonitrile

Cat. No. B8710144
M. Wt: 186.25 g/mol
InChI Key: JRUUKWFSWAHVDA-UHFFFAOYSA-N
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Description

1-Pyridin-3-yl-cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C12H14N2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Pyridin-3-yl-cyclohexanecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Pyridin-3-yl-cyclohexanecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Pyridin-3-yl-cyclohexanecarbonitrile

Molecular Formula

C12H14N2

Molecular Weight

186.25 g/mol

IUPAC Name

1-pyridin-3-ylcyclohexane-1-carbonitrile

InChI

InChI=1S/C12H14N2/c13-10-12(6-2-1-3-7-12)11-5-4-8-14-9-11/h4-5,8-9H,1-3,6-7H2

InChI Key

JRUUKWFSWAHVDA-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C#N)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of pyridin-3-yl-acetonitrile (14.65 g) and 1,5-dibromo-pentane (28.52 g) in THF (450 mL) and DMSO (450 mL) is added NaH (60% in mineral oil, 10.42 g) portionwise at 0° C. over 1 h. The mixture is allowed to warm to RT and stirred overnight. The reaction mixture is poured into water and extracted twice with EtOAc. The extract is concentrated and the residue is purified by silica gel chromatography to give 1-pyridin-3-yl-cyclohexanecarbonitrile.
Quantity
14.65 g
Type
reactant
Reaction Step One
Quantity
28.52 g
Type
reactant
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step One
Name
Quantity
450 mL
Type
solvent
Reaction Step One
Name
Quantity
10.42 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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